Cas no 1880703-59-2 (3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one)

• Product Name: 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one
• CAS No: 1880703-59-2
• MF: C₁₁H₁₀Cl₂OS
• MW: 261.167500019073
• CID: 5252993
• Update Time: 2025-11-06

3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one

• Inchi： 1S/C11H10Cl2OS/c12-7-1-4-11(10(13)5-7)15-9-3-2-8(14)6-9/h1,4-5,9H,2-3,6H2
• InChI Key： DDCULTRMGZROGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1CC(CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one

3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one: A Comprehensive Overview

3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one (CAS No. 1880703-59-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a cyclopentanone ring substituted with a 2,4-dichlorophenyl sulfanyl group, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The cyclopentanone core of this molecule is a well-known scaffold in organic synthesis, often employed as an intermediate in the construction of bioactive compounds. The substitution pattern at the 3-position with a 2,4-dichlorophenyl sulfanyl group introduces additional functionality, enhancing its chemical diversity and biological activity. This substitution also imparts stability to the molecule, as the sulfur atom in the sulfanyl group acts as an electron-donating group, modulating the electronic properties of the aromatic ring.

Recent research has focused on the biological activity of 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one, particularly its ability to inhibit key enzymes involved in inflammatory processes. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production and mitigating oxidative stress. These findings suggest that the compound could be a valuable lead in the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one has been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be utilized in the fabrication of advanced electronic devices.

The synthesis of 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one involves a multi-step process that typically begins with the preparation of the cyclopentanone derivative. The introduction of the sulfanyl group is achieved through nucleophilic substitution reactions, often utilizing thiourea derivatives as intermediates. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis pathway, making it more accessible for large-scale production.

From an environmental perspective, studies have been conducted to assess the toxicological profile and biodegradability of 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one. These studies aim to ensure that any industrial application or pharmaceutical use does not pose significant risks to ecosystems or human health. Preliminary results indicate that the compound exhibits low acute toxicity and is readily biodegradable under aerobic conditions.

In conclusion, 3-[(2,4-Dichlorophenyl)sulfanyl]cyclopentan-1-one (CAS No. 1880703-59-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific and technological frontiers.